![molecular formula C10H15NO B1659054 N-[(8E)-tricyclo[5.2.1.0^{2,6}]decan-8-ylidene]hydroxylamine CAS No. 6319-15-9](/img/structure/B1659054.png)
N-[(8E)-tricyclo[5.2.1.0^{2,6}]decan-8-ylidene]hydroxylamine
Overview
Description
“N-[(8E)-tricyclo[5.2.1.0^{2,6}]decan-8-ylidene]hydroxylamine” is a chemical compound with the CAS Number: 6319-15-9. It has a molecular weight of 165.24 and its IUPAC name is (3aR,4S,5R,7S,7aR)-5-nitrosooctahydro-1H-4,7-methanoindene .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15NO/c12-11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-10H,1-5H2 . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Anticancer Potential
NSC31989 has demonstrated promising anticancer effects. Researchers have investigated its ability to inhibit cancer cell growth and induce apoptosis (programmed cell death) in various cancer types. Further studies are needed to understand its mechanisms and optimize its use in cancer therapy .
Neuroprotection and Neurodegenerative Diseases
NSC31989 exhibits neuroprotective properties. It has been explored as a potential treatment for neurodegenerative disorders such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Its ability to modulate oxidative stress and inflammation in neural cells makes it an intriguing candidate for further investigation .
Anti-Inflammatory Activity
Inflammation plays a crucial role in various diseases. NSC31989 has been studied for its anti-inflammatory effects. It may inhibit pro-inflammatory pathways, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and autoimmune disorders .
Cardiovascular Health
Some research suggests that NSC31989 could have cardiovascular benefits. It may protect against oxidative damage, reduce vascular inflammation, and enhance endothelial function. These properties make it relevant for cardiovascular disease prevention and management .
Antiviral Potential
NSC31989 has been investigated for its antiviral activity. It may inhibit viral replication and entry into host cells. Researchers have explored its efficacy against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
Chemical Biology and Drug Discovery
NSC31989’s unique structure and reactivity make it valuable in chemical biology and drug discovery. Scientists have used it as a tool compound to study specific biological processes and identify potential drug targets. Its versatility allows for the development of novel therapeutic agents .
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place .
properties
IUPAC Name |
(NE)-N-(8-tricyclo[5.2.1.02,6]decanylidene)hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c12-11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-9,12H,1-5H2/b11-10+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOQDYKIXVHGLTC-ZHACJKMWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(C1)C3CC2CC3=NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2C(C1)C\3CC2C/C3=N\O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90430034 |
Source
|
| Record name | NSC31989 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90430034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6319-15-9 |
Source
|
| Record name | NSC31989 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=31989 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC31989 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90430034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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